
An In-depth Technical Guide on Benzyl 2-
(thietan-3-ylidene)acetate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Benzyl 2-(thietan-3-

ylidene)acetate

Cat. No.: B1375710 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Benzyl 2-(thietan-3-ylidene)acetate is a unique heterocyclic compound featuring a thietane

ring, a four-membered sulfur-containing heterocycle. While specific experimental data on this

molecule is limited in publicly accessible literature, this guide provides a comprehensive

overview based on available information and well-established principles of organic chemistry

and medicinal research. The thietane moiety is of growing interest in drug discovery, known to

influence the physicochemical and pharmacological properties of molecules. This document

outlines the core chemical properties, proposes a putative synthesis protocol, and discusses

potential biological activities based on related structures. The information presented herein is

intended to serve as a foundational resource for researchers investigating this and similar

chemical entities.

Core Chemical Properties
Detailed experimental data for Benzyl 2-(thietan-3-ylidene)acetate is not extensively

reported. The following table summarizes its fundamental chemical identifiers.
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Property Value Source

IUPAC Name
Benzyl 2-(thietan-3-

ylidene)acetate
-

CAS Number 1394319-40-4 [1][2]

Molecular Formula C₁₂H₁₂O₂S Calculated

Molecular Weight 220.29 g/mol

Canonical SMILES
C1=CC=C(C=C1)COC(=O)C=

C2CSC2
-

Melting Point Not Available -

Boiling Point Not Available -

Solubility Not Available -

Putative Synthesis Protocol
A specific, validated synthesis protocol for Benzyl 2-(thietan-3-ylidene)acetate is not readily

available in the literature. However, a plausible synthetic route can be devised based on

established methodologies for the synthesis of similar α,β-unsaturated esters and thietane

derivatives. A potential approach is the Horner-Wadsworth-Emmons reaction.

Experimental Workflow: Proposed Synthesis via Horner-Wadsworth-Emmons Reaction
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Diethyl (2-oxo-2-(benzyloxy)ethyl)phosphonate

Horner-Wadsworth-Emmons Reaction

Thietan-3-one Strong Base (e.g., NaH) Anhydrous Solvent (e.g., THF)

Aqueous Workup & Extraction

Column Chromatography

Benzyl 2-(thietan-3-ylidene)acetate
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Benzyl 2-(thietan-3-ylidene)acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1375710#benzyl-2-thietan-3-ylidene-acetate-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1375710#benzyl-2-thietan-3-ylidene-acetate-chemical-properties
https://www.benchchem.com/product/b1375710#benzyl-2-thietan-3-ylidene-acetate-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1375710?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1375710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

